Deoxyfrenolicin
Deoxyfrenolicin
Deoxyfrenolicin is a natural product found in Streptomyces roseofulvus, Streptomyces, and Streptomyces fradiae with data available.
Brand Name:
Vulcanchem
CAS No.:
10023-11-7
VCID:
VC21249234
InChI:
InChI=1S/C18H18O6/c1-2-4-13-16-11(7-9(24-13)8-14(20)21)17(22)10-5-3-6-12(19)15(10)18(16)23/h3,5-6,9,13,19H,2,4,7-8H2,1H3,(H,20,21)/t9-,13+/m0/s1
SMILES:
CCCC1C2=C(CC(O1)CC(=O)O)C(=O)C3=C(C2=O)C(=CC=C3)O
Molecular Formula:
C18H18O6
Molecular Weight:
330.3 g/mol
Deoxyfrenolicin
CAS No.: 10023-11-7
Cat. No.: VC21249234
Molecular Formula: C18H18O6
Molecular Weight: 330.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Deoxyfrenolicin is a natural product found in Streptomyces roseofulvus, Streptomyces, and Streptomyces fradiae with data available. |
|---|---|
| CAS No. | 10023-11-7 |
| Molecular Formula | C18H18O6 |
| Molecular Weight | 330.3 g/mol |
| IUPAC Name | 2-[(1R,3S)-9-hydroxy-5,10-dioxo-1-propyl-3,4-dihydro-1H-benzo[g]isochromen-3-yl]acetic acid |
| Standard InChI | InChI=1S/C18H18O6/c1-2-4-13-16-11(7-9(24-13)8-14(20)21)17(22)10-5-3-6-12(19)15(10)18(16)23/h3,5-6,9,13,19H,2,4,7-8H2,1H3,(H,20,21)/t9-,13+/m0/s1 |
| Standard InChI Key | XWXZEYLPRXYHQC-TVQRCGJNSA-N |
| Isomeric SMILES | CCC[C@@H]1C2=C(C[C@H](O1)CC(=O)O)C(=O)C3=C(C2=O)C(=CC=C3)O |
| SMILES | CCCC1C2=C(CC(O1)CC(=O)O)C(=O)C3=C(C2=O)C(=CC=C3)O |
| Canonical SMILES | CCCC1C2=C(CC(O1)CC(=O)O)C(=O)C3=C(C2=O)C(=CC=C3)O |
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